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Compound of Interest

Compound Name: 6,7-Dimethylpterin

Cat. No.: B116762 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 6,7-Dimethylpterin (CAS 611-55-

2), a pteridine derivative of significant interest in biomedical research. This document details its

chemical and physical properties, provides a detailed synthesis protocol, and outlines

methodologies for its quantification in biological matrices. Furthermore, it explores its biological

relevance, particularly as a potential biomarker in cancer, and situates it within the broader

context of pteridine metabolism. Visual diagrams are provided to illustrate key pathways and

workflows, and all quantitative data is summarized for clarity.

Chemical and Physical Properties
6,7-Dimethylpterin, also known as 2-amino-6,7-dimethyl-4(3H)-pteridinone, is a heterocyclic

organic compound. Its fundamental properties are summarized in the tables below, compiled

from various sources.[1][2][3][4][5]

Table 1: General and Physical Properties
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Property Value

CAS Number 611-55-2

Molecular Formula C₈H₉N₅O

Molecular Weight 191.19 g/mol

Appearance Off-White to Brown Crystalline Solid

Melting Point >260 °C (>300 °C also reported)

Boiling Point 423.9 °C at 760 mmHg (Predicted)

Density 1.65 g/cm³ (Predicted)

Solubility

Slightly soluble in Chloroform and DMSO.

Slightly soluble in aqueous acid and slightly

soluble in aqueous base (when heated).

Table 2: Spectroscopic Data
Spectroscopic Property Value

UV λmax 218, 275, 345 nm

Table 3: Chromatographic and Other Properties
Property Value

XLogP3 -0.6

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 4

Topological Polar Surface Area 93.3 Å²

Synthesis of 6,7-Dimethylpterin
The synthesis of 6,7-Dimethylpterin is typically achieved through the condensation of 2,4,5-

triamino-6-hydroxypyrimidine with diacetyl (2,3-butanedione).
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Logical Flow of Synthesis

Logical Workflow for 6,7-Dimethylpterin Synthesis
2,4,5-Triamino-6-hydroxypyrimidine

dihydrochloride
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Diacetyl (2,3-Butanedione)

Precipitation of crude
6,7-Dimethylpterin

Forms yellow precipitate

Recrystallization
(using NaOH and Acetic Acid)

Purification

Purified 6,7-Dimethylpterin

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of 6,7-Dimethylpterin.

Experimental Protocol: Synthesis
This protocol is adapted from Schircks Laboratories.

Materials:

2,4,5-triamino-6-hydroxypyrimidine dihydrochloride

Diacetyl (2,3-butanedione)
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Sodium acetate (NaOAc)

7 N Sodium hydroxide (NaOH)

Diluted acetic acid

Activated charcoal

Water

Procedure:

Reaction Setup: In a 2 L round bottom flask, dissolve 25 g of 2,4,5-triamino-6-

hydroxypyrimidine dihydrochloride in 600 ml of water.

Addition of Diacetyl: Add 13 ml of diacetyl to the solution and mix. A yellow precipitate will

form.

Buffering: After 10 minutes, slowly add a solution of 27 g of NaOAc dissolved in 100 ml of

water.

Reflux: After 30 minutes, place the flask in a heating mantle, install a reflux condenser, and

reflux the solution for 1 hour.

Crystallization (Crude Product): Remove the heating mantle and allow the solution to cool

overnight. Filter the precipitated crude 6,7-dimethylpterin and rinse the filter cake with 150

ml of water. Dry in a vacuum desiccator over NaOH.

Recrystallization:

Dissolve 10 g of the crude 6,7-dimethylpterin in 7 L of water by adding approximately 13

ml of 7 N NaOH. Ensure the pH is above 12.2.

Add 10 g of activated charcoal and stir the mixture for 30 minutes.

Filter the mixture through a very fine filter.
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Slowly add diluted acetic acid to the filtrate while stirring vigorously until a pH of 6.0 is

reached.

To obtain a less fine precipitate, reflux the solution for 10 minutes and then allow it to cool

overnight.

Final Product Collection: Filter the precipitated pure 6,7-dimethylpterin, rinse the filter cake

with 700 ml of water, and dry in a vacuum desiccator over NaOH.

Biological Significance and Role in Signaling
Pteridines are a class of heterocyclic compounds that are precursors to essential cofactors and

are involved in various biological processes. While a specific signaling pathway directly initiated

by 6,7-Dimethylpterin is not well-defined in the current literature, its presence in biological

fluids like urine is often associated with certain pathological states, including cancer. It is

considered a potential biomarker for non-invasive cancer diagnosis.

The broader pteridine metabolic pathway, which originates from guanosine triphosphate (GTP),

leads to the synthesis of vital compounds like tetrahydrobiopterin (BH4). BH4 is a critical

cofactor for several enzymes, including aromatic amino acid hydroxylases (involved in

neurotransmitter synthesis) and nitric oxide synthases. Elevated levels of certain pteridines,

including neopterin and biopterin, are observed in conditions with increased immune activation

and cellular proliferation, such as cancer. 6,7-Dimethylpterin is likely a metabolite within this

complex network, and its altered excretion may reflect dysregulation of these pathways.

Pteridine Biosynthesis Pathway
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General Pteridine Biosynthesis Pathway
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General Workflow for 6,7-Dimethylpterin Analysis

Urine Sample Collection

Sample Preparation
(e.g., Dilution, Filtration, Addition of Internal Standard)

HPLC Separation
(Reversed-Phase or HILIC)

Mass Spectrometry Detection
(ESI-MS/MS)

Data Analysis and Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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